
An In-depth Technical Guide to the
Physicochemical Characteristics of Timberol®

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Cyclohexanepropanol, 2,2,6-

trimethyl-alpha-propyl-

CAS No.: 70788-30-6

Cat. No.: B1583320

Get Quote

For Researchers, Scientists, and Formulation Professionals

Abstract
Timberol®, a synthetic fragrance ingredient prized for its potent and tenacious woody-amber

character, is a cornerstone of modern perfumery. This technical guide provides a

comprehensive examination of its core physicochemical properties, offering an in-depth

resource for researchers, cosmetic scientists, and drug development professionals who may

encounter this molecule. The guide details its chemical identity, including its isomeric nature,

and presents a thorough analysis of its physical and chemical characteristics. Furthermore, it

outlines established methodologies for its synthesis and analytical characterization, discusses

its stability profile in various formulations, and reviews its environmental fate. This document is

intended to serve as an authoritative reference, consolidating key technical data and providing

practical insights into the scientific principles governing the use of Timberol® in diverse

applications.
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Timberol® is the trade name for the fragrance ingredient with the IUPAC name 1-(2,2,6-

trimethylcyclohexyl)hexan-3-ol.[1] It is a synthetic tertiary alcohol that is not found in nature.[2]

Commercially, Timberol® is a racemic mixture of isomers, with the specific ratio of cis and trans

isomers influencing its final olfactory profile.[3][4] The cis-isomer is noted for contributing to a

sharper, drier, and more linear scent, while the trans-isomer is associated with warmer,

rounder, and more animalic facets.[3][4]

The molecular structure of Timberol® is characterized by a substituted cyclohexane ring and a

hexanol side chain, which together are responsible for its distinctive scent and high

substantivity.

Caption: 2D Chemical Structure of 1-(2,2,6-trimethylcyclohexyl)hexan-3-ol.

Physicochemical Properties
The physical and chemical properties of Timberol® are summarized in the table below. It is

important to note that as a mixture of isomers, some properties may be reported as a range.
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Property Value Source(s)

Molecular Formula C₁₅H₃₀O [2][5]

Molecular Weight 226.40 g/mol [2][5]

CAS Number 70788-30-6 [2]

Appearance
Colorless to pale yellow

viscous liquid
[5][6][7]

Odor Profile

Woody, ambery, dry, with

cedarwood and sandalwood

facets

[1][5]

Boiling Point 278-280 °C at 760 mmHg [5][6][8]

Melting Point
Not applicable (liquid at room

temperature)
[9]

Flash Point >100 °C (>212 °F) [8][9]

Vapor Pressure
0.000469 - 0.00051 mmHg at

25 °C
[2][8]

Density 0.890 - 0.940 g/cm³ at 25 °C [6][8]

Refractive Index 1.4700 - 1.4760 at 20 °C [6]

Solubility
Insoluble in water; soluble in

alcohol and oils
[5]

logP (o/w) 5.635 - 5.9 [2][8]

Optical Rotation
Data not available for the

commercial mixture
[2]

Synthesis and Manufacturing
The industrial synthesis of Timberol® is a multi-step process that showcases key principles of

organic chemistry. The primary route involves an aldol condensation followed by cyclization

and hydrogenation.
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Caption: Generalized synthetic pathway for Timberol®.

A common synthetic approach begins with the aldol condensation of citral and 2-pentanone in

the presence of a base catalyst.[2] The resulting aldol adduct then undergoes an acid-

catalyzed intramolecular cyclization to form 1-(2,6,6-trimethylcyclohexenyl)-1-hexen-3-one.[2]

The final step is the catalytic hydrogenation of this intermediate. The choice of catalyst (e.g.,

Raney nickel or rhodium-based catalysts) and reaction conditions (temperature and pressure)

during hydrogenation is critical as it influences the ratio of cis- to trans-isomers in the final

product.[2]

Analytical Methodologies
The purity and isomeric composition of Timberol® are critical to its olfactory performance. Gas

chromatography-mass spectrometry (GC-MS) is the primary analytical technique for its

characterization.

Representative GC-MS Protocol for Purity Assessment
The following is a representative, non-validated protocol for the analysis of Timberol® in a

cosmetic matrix, based on established methods for fragrance analysis.[10][11]

1. Sample Preparation (Liquid-Liquid Extraction)

Weigh approximately 0.5 g of the cosmetic sample into a 50 mL centrifuge tube.
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Add 5 mL of deionized water and 5 mL of a suitable extraction solvent (e.g., methyl tert-butyl

ether).

Mix thoroughly for 30 minutes using a sample mixer.

Add anhydrous sodium sulfate to remove residual water and centrifuge for 30 minutes at

3000 x g.

Collect the supernatant and filter through a 0.45 µm syringe filter.

An internal standard can be added prior to injection for quantitative analysis.

2. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977A or equivalent.

Column: VF-5ms (30m x 0.25mm i.d., 0.25µm film thickness) or similar non-polar column.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injection Volume: 1-2 µL in splitless mode.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp to 125 °C at 3 °C/min.

Ramp to 230 °C at 7 °C/min.

Ramp to 300 °C at 20 °C/min, hold for 5 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Scan Mode: Selective Ion Monitoring (SIM) for targeted analysis of Timberol® and its

isomers, and/or full scan mode for impurity profiling.

GC-MS Workflow for Timberol® Analysis
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Caption: Experimental workflow for GC-MS analysis of Timberol®.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1583320/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physicochemical-characteristics-of-timberol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity
Timberol® is known for its high stability in a wide range of product bases, a key attribute for its

widespread use.[5]

Chemical Stability: As a tertiary alcohol, Timberol® is generally stable under normal

conditions of use and storage and does not readily oxidize.[9] It performs well in alkaline

media, making it suitable for use in soaps and detergents.[2] However, strong oxidizing

agents and strong mineral acids should be avoided.[9]

Thermal Stability: With a high boiling point and flash point, Timberol® is stable at elevated

temperatures encountered during the manufacturing of many cosmetic and household

products.

Photostability: While generally stable, prolonged exposure to UV light can potentially lead to

discoloration in the final product, a common consideration for many fragrance ingredients.

Stability testing should include light exposure to assess this.

Protocol for Stability Testing in a Cosmetic Emulsion
To ensure the integrity of a final formulation containing Timberol®, a rigorous stability testing

protocol is essential.[12][13][14]

1. Sample Preparation:

Prepare batches of the final cosmetic emulsion formulation containing Timberol® at the

desired concentration.

Package the samples in the intended final packaging as well as in inert glass containers to

differentiate between formulation and package-related instability.

2. Storage Conditions:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% for 3 months. This is used to predict a shelf

life of approximately 24-36 months.

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% for the duration of the intended shelf life

(e.g., 24 months).
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Cycle Testing: Three to five cycles of freeze-thaw between -10°C and 25°C (24 hours at each

temperature per cycle) to assess emulsion stability under temperature fluctuations.

Light Exposure: Exposure to natural sunlight (in a window) and/or a UV light cabinet to

assess for color and odor changes.

3. Evaluation Parameters and Schedule:

Samples are evaluated at baseline (time zero) and at regular intervals (e.g., 1, 2, and 3

months for accelerated testing; 3, 6, 12, 18, and 24 months for real-time testing).

Physical Evaluation: Color, odor, appearance, viscosity, pH, and signs of phase separation or

creaming.

Chemical Evaluation: GC-MS analysis to determine the concentration of Timberol® and

identify any potential degradation products.

Microbiological Evaluation: Preservative efficacy testing (challenge test) to ensure the

formulation remains protected from microbial growth.

Environmental Fate and Toxicology
Biodegradability: Timberol® is reported to be readily biodegradable.[11] One source

indicates a biodegradability of 62.0%, which suggests it is not expected to persist in the

environment.[11] The OECD 301F (Manometric Respirometry Test) is a standard method for

assessing ready biodegradability, where a substance is considered readily biodegradable if it

reaches >60% biodegradation within a 28-day period.[15][16][17]

Toxicology: Toxicological data from safety data sheets indicate that Timberol® has low acute

toxicity.[9] It may cause mild skin and eye irritation and has the potential to be a skin

sensitizer in susceptible individuals.[1][9] It is not classified as a persistent, bioaccumulative,

and toxic (PBT) substance.

Conclusion
Timberol® (1-(2,2,6-trimethylcyclohexyl)hexan-3-ol) is a well-characterized synthetic fragrance

molecule with a robust profile of physicochemical properties that make it a versatile and stable
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ingredient in a wide array of applications. Its woody-amber scent, high tenacity, and excellent

stability in various media are its key performance attributes. A thorough understanding of its

isomeric nature, synthesis, and analytical characterization is crucial for its effective and safe

use. The methodologies and data presented in this guide provide a comprehensive scientific

foundation for researchers and formulators working with this important fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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